Cas no 39640-65-8 (3-Piperidinol, 1-(6-amino-1,2-dihydro-1-hydroxy-2-imino-4-pyrimidinyl)-)

• Product Name: 3-Piperidinol, 1-(6-amino-1,2-dihydro-1-hydroxy-2-imino-4-pyrimidinyl)-
• CAS No: 39640-65-8
• MF: C₉H₁₅N₅O₂
• MW: 225.247700929642
• CID: 1510301
• PubChem ID: 21490217
• Update Time: 2025-04-21

3-Piperidinol, 1-(6-amino-1,2-dihydro-1-hydroxy-2-imino-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 1-(6-amino-1,2-dihydro-1-hydroxy-2-imino-4-pyrimidinyl)-
• 1-(6-amino-1-hydroxy-2-iminopyrimidin-4-yl)piperidin-3-ol
• SCHEMBL11878591
• 6-Amino-4-(3-hydroxypiperidin-1-yl)-2-iminopyrimidin-1(2H)-ol
• 39640-65-8
• DTXSID80614760

• Inchi： 1S/C9H15N5O2/c10-7-4-8(12-9(11)14(7)16)13-3-1-2-6(15)5-13/h4,6,11,15-16H,1-3,5,10H2
• InChI Key： YGWWDTYPNFVUEQ-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=C(N)N(C(=N)N=2)O)CCC1

Computed Properties

• Exact Mass: 225.12275
• Monoisotopic Mass: 225.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 109.17